Cas no 5418-07-5 (2-AMINO-4,6-DIPHENYL-S-TRIAZINE)

• Product Name: 2-AMINO-4,6-DIPHENYL-S-TRIAZINE
• CAS No: 5418-07-5
• MF: C₁₅H₁₂N₄
• MW: 248.28258228302
• CID: 889484
• PubChem ID: 21526
• Update Time: 2025-06-09

2-AMINO-4,6-DIPHENYL-S-TRIAZINE Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-4,6-DIPHENYL-S-TRIAZINE
• NSC 11699
• 2-Amino-4,6-diphenyl-1,3,5-triazin
• 2-amino-4,6-diphenyl-1,3,5-triazine
• 2-Amino-4,6-diphenyl-1.3.4-triazin
• 4,6-Diphenyl-[1,3,5]triazin-2-ylamin
• 4,6-diphenyl-[1,3,5]triazin-2-ylamine
• 6-amino-2,4-diphenyl-1,3,5-triazine
• 6-Amino-4,6-diphenyl-triazin-(1.3.5)
• AC1L2IIP
• SureCN3424387
• 4,6-Diphenyl-1,3,5-triazin-2-amine
• DB-339936
• 5418-07-5
• diphenyl-1,3,5-triazin-2-amine
• NSC-11699
• 2-aMino-4,6-diphenyl-s-trizine
• SCHEMBL3424387
• CS-0438629
• BS-48206
• E75541
• DTXSID40274708
• AKOS013180567
• NSC11699

• Inchi： 1S/C15H12N4/c16-15-18-13(11-7-3-1-4-8-11)17-14(19-15)12-9-5-2-6-10-12/h1-10H,(H2,16,17,18,19)
• InChI Key： HWLRYMYJGAGIME-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC(N)=NC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 248.10636
• Monoisotopic Mass: 248.106196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.7

Experimental Properties

• Density: 1.229±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 173-174 ºC (heptane )
• Boiling Point: 510.1°C at 760 mmHg
• Flash Point: 294.9°C
• Refractive Index: 1.653
• Solubility: Insuluble (4.0E-3 g/L) (25 ºC),
• PSA: 64.69

Additional information on 2-AMINO-4,6-DIPHENYL-S-TRIAZINE

2-AMINO-4,6-DIPHENYL-S-TRIAZINE (CAS No. 5418-07-5): A Versatile Triazine Derivative with Wide Applications

2-Amino-4,6-diphenyl-s-triazine (CAS No. 5418-07-5) is a specialized triazine derivative that has gained significant attention in both academic research and industrial applications. This compound, belonging to the s-triazine family, features a unique molecular structure with two phenyl groups and an amino group attached to the triazine ring, making it particularly valuable for various chemical and material science applications.

The growing interest in 2-amino-4,6-diphenyl-s-triazine can be attributed to its remarkable thermal stability and photophysical properties. Recent studies in 2023 have highlighted its potential as a key component in organic electronic materials, particularly in the development of OLED (Organic Light-Emitting Diode) technologies. Researchers are particularly interested in how this compound's electron-transporting properties can enhance device performance in next-generation displays.

From a chemical perspective, 2-amino-4,6-diphenyl-s-triazine exhibits excellent solubility in common organic solvents while maintaining good thermal stability up to 300°C. This balance makes it particularly useful for solution-processed electronic devices, a hot topic in materials science. The compound's triazine core structure contributes to its strong intermolecular interactions, which is why it's being explored for applications in organic semiconductors and photovoltaic materials.

In the pharmaceutical field, derivatives of 2-amino-4,6-diphenyl-s-triazine have shown promising biological activities. While the parent compound itself isn't typically used as an active pharmaceutical ingredient, its structural framework serves as an important building block for medicinal chemistry applications. The amino group at position 2 provides an excellent site for further chemical modifications, making it valuable for drug discovery programs.

The material science applications of 2-amino-4,6-diphenyl-s-triazine extend to its use as a flame retardant additive in polymers. Its nitrogen-rich structure contributes to flame inhibition mechanisms, and recent environmental concerns about halogenated flame retardants have increased interest in nitrogen-based alternatives like this compound. This aligns well with current industry trends toward green chemistry and sustainable materials.

From a synthetic chemistry standpoint, 2-amino-4,6-diphenyl-s-triazine can be prepared through several routes, with the most common being the reaction of benzamidine with cyanuric chloride followed by appropriate substitution. The compound's relatively straightforward synthesis contributes to its commercial availability and makes it accessible for various research and development purposes.

In analytical chemistry, 2-amino-4,6-diphenyl-s-triazine has found use as a chromatographic standard due to its well-defined UV absorption characteristics. Its consistent retention behavior in reverse-phase HPLC systems makes it valuable for method development and column testing procedures. This application is particularly relevant given the growing demand for analytical method validation in pharmaceutical and chemical industries.

The compound's photophysical properties have attracted attention in the field of fluorescence microscopy and bioimaging. Researchers are investigating its potential as a fluorescent tag or probe, especially given its relatively large Stokes shift and good photostability. These characteristics make it interesting for life science applications, particularly in cellular imaging studies.

Market trends indicate growing demand for 2-amino-4,6-diphenyl-s-triazine in Asia-Pacific regions, particularly for electronics applications. The compound's role in advanced materials development aligns with regional investments in display technologies and semiconductor industries. Suppliers are responding to this demand by improving production processes to ensure consistent quality and scalability.

Safety considerations for 2-amino-4,6-diphenyl-s-triazine are typical for organic compounds of its class. Standard laboratory precautions including proper ventilation and personal protective equipment are recommended when handling. The compound's stability under normal conditions contributes to its safe handling profile in research and industrial settings.

Looking forward, the applications of 2-amino-4,6-diphenyl-s-triazine are expected to expand further as research continues into its properties. Areas of particular interest include its potential in energy storage materials, catalysis, and as a building block for metal-organic frameworks (MOFs). The compound's versatility ensures it will remain relevant across multiple scientific disciplines in the coming years.

For researchers and industry professionals seeking information about 2-amino-4,6-diphenyl-s-triazine, common search queries include its synthesis methods, spectral data, solubility characteristics, and commercial availability. The compound's CAS number (5418-07-5) serves as a crucial identifier for precise literature searches and regulatory compliance documentation.

In conclusion, 2-amino-4,6-diphenyl-s-triazine represents an important class of nitrogen-containing heterocycles with diverse applications ranging from materials science to pharmaceutical research. Its unique combination of chemical stability, synthetic accessibility, and functional versatility ensures its continued importance in scientific and industrial contexts. As technology advances, we can anticipate new discoveries that will further expand the utility of this valuable compound.